Cas no 1337880-30-4 (2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride)

• Product Name: 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride
• CAS No: 1337880-30-4
• MF: C₁₄H₁₈Cl₂N₂O
• MW: 301.211521625519
• CID: 4585230
• Update Time: 2025-05-19

2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride
• 2-(6-(p-tolyloxy)pyridin-3-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C14H16N2O.2ClH/c1-11-2-5-13(6-3-11)17-14-7-4-12(8-9-15)10-16-14;;/h2-7,10H,8-9,15H2,1H3;2*1H
• InChI Key： LJIHDXUUIMMFLI-UHFFFAOYSA-N
• SMILES： C(N)CC1=CC=C(OC2=CC=C(C)C=C2)N=C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride

Introduction to 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride (CAS No. 1337880-30-4) in Modern Chemical and Pharmaceutical Research

2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1337880-30-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, a family of molecules widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of a tolyloxy group at the 6-position of the pyridine ring and an amine functional group at the 2-position, contribute to its unique chemical properties and make it a valuable candidate for further investigation in drug discovery and therapeutic development.

The synthesis and characterization of 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride have been subjects of considerable academic and industrial interest. The introduction of the tolyloxy group, which is an aromatic ring substituted with a methyl group, enhances the lipophilicity and metabolic stability of the compound. This modification is particularly important in pharmaceutical applications, where bioavailability and resistance to enzymatic degradation are critical factors. The pyridine core, on the other hand, is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile scaffold for medicinal chemistry.

In recent years, there has been growing attention on pyridine-based compounds due to their role in developing novel therapeutic agents. For instance, studies have shown that pyridine derivatives can exhibit potent activity against a range of diseases, including cancer, infectious diseases, and neurological disorders. The amine functional group in 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride provides a site for further chemical modification, allowing researchers to tailor the molecule’s properties for specific applications. This flexibility has led to its exploration as a lead compound in several drug discovery programs.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzyme targets implicated in various diseases. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions such as cancer. The pyridine ring in 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride can interact with the ATP-binding pockets of kinases, potentially disrupting their function and leading to therapeutic effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases, making it a promising candidate for further development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is an important consideration for pharmaceutical formulations. Solubility is a key factor in drug delivery systems, as it affects how well a drug can be absorbed into the bloodstream and distributed throughout the body. By incorporating a hydrochloride moiety, researchers have improved the pharmacokinetic properties of 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride, making it more suitable for clinical applications.

Recent advancements in computational chemistry have also contributed to our understanding of this compound’s behavior. Molecular modeling techniques have been used to predict how 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride interacts with biological targets at the atomic level. These studies have provided valuable insights into its binding affinity and mechanism of action, guiding researchers in optimizing its structure for improved efficacy and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines, enabling faster and more efficient development of novel therapeutics.

The potential applications of 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride extend beyond oncology. Research has also explored its utility in treating inflammatory diseases and neurological disorders. For example, pyridine derivatives have been shown to modulate inflammatory pathways by interacting with transcription factors and cytokines. The presence of both aromatic rings (tolyl group) and heterocyclic rings (pyridine ring) in this compound may contribute to its ability to modulate these pathways effectively.

In conclusion, 2-(6-(p-tolyloxy)pyridin-3-yl)ethanaMine dihydrochloride (CAS No. 1337880-30-4) represents a promising compound in the field of chemical and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. The combination of experimental synthesis with computational modeling has provided valuable insights into its potential applications, paving the way for further exploration in drug discovery and development.